Cas no 1361530-53-1 (2'-(Difluoromethoxy)-2,3,5,3'-tetrachlorobiphenyl)

• Product Name: 2'-(Difluoromethoxy)-2,3,5,3'-tetrachlorobiphenyl
• CAS No: 1361530-53-1
• MF: C₁₃H₆Cl₄F₂O
• MW: 357.994946956635
• CID: 4991408
• Update Time: 2025-05-21

2'-(Difluoromethoxy)-2,3,5,3'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethoxy)-2,3,5,3'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2O/c14-6-4-8(11(17)10(16)5-6)7-2-1-3-9(15)12(7)20-13(18)19/h1-5,13H
• InChI Key： PSNNYMYLYQYYOY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC=C(C=1OC(F)F)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 7.1
• Topological Polar Surface Area: 9.2

Additional information on 2'-(Difluoromethoxy)-2,3,5,3'-tetrachlorobiphenyl

2'-(Difluoromethoxy)-2,3,5,3'-tetrachlorobiphenyl: A Comprehensive Overview

The compound 2'-(Difluoromethoxy)-2,3,5,3'-tetrachlorobiphenyl, identified by the CAS number 1361530-53-1, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The presence of multiple chlorine atoms and a difluoromethoxy group introduces distinct chemical properties that make it valuable for research and development purposes.

Recent studies have highlighted the importance of understanding the synthesis and characterization of such complex molecules. For instance, researchers have explored the use of advanced synthetic techniques to produce 2'-(Difluoromethoxy)-2,3,5,3'-tetrachlorobiphenyl with high purity and efficiency. These methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions, which are optimized to ensure minimal byproduct formation and maximum yield.

The structural features of this compound play a crucial role in its chemical reactivity and stability. The substitution pattern on the biphenyl rings—specifically the positions of the chlorine atoms and the difluoromethoxy group—determines its electronic properties. These properties are essential in applications such as materials science, where the compound can serve as a building block for advanced materials like polymers or electronic devices.

In terms of physical properties, 2'-(Difluoromethoxy)-2,3,5,3'-tetrachlorobiphenyl exhibits a high melting point due to the strong intermolecular forces arising from its rigid structure. This characteristic makes it suitable for use in high-temperature applications. Additionally, its solubility in various solvents has been extensively studied to determine its compatibility with different chemical systems.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradation pathways and potential toxicity to ensure that its use does not pose risks to ecosystems or human health. These studies are critical for establishing safe handling protocols and regulatory standards for this compound.

Furthermore, the application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of 2'-(Difluoromethoxy)-2,3,5,3'-tetrachlorobiphenyl. Quantum mechanical calculations have been employed to predict its behavior in different chemical environments, aiding in the design of new compounds with tailored properties.

In conclusion, 2'-(Difluoromethoxy)-2,3,5,3'-tetrachlorobiphenyl is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an interesting subject for both fundamental research and industrial development. As ongoing studies continue to uncover new aspects of this molecule's behavior and utility, it is poised to play an increasingly important role in various scientific disciplines.